Cas no 666746-27-6 (N-Boc-4-iodo-2-methylaniline)

• Product Name: N-Boc-4-iodo-2-methylaniline
• CAS No: 666746-27-6
• MF: C₁₂H₁₆INO₂
• MW: 333.165415763855
• MDL: MFCD08703145
• CID: 502841
• PubChem ID: 23074904
• Update Time: 2025-04-19

N-Boc-4-iodo-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-(4-iodo-2-methylphenyl)-, 1,1-dimethylethyl ester
• N-Boc-4-iodo-2-methylaniline
• TERT-BUTYL 4-IODO-2-METHYLPHENYLCARBAMATE
• tert-butyl N-(4-iodo-2-methylphenyl)carbamate
• 4-Iodo-2-methylcarbanilic acid tert-butyl ester
• t-butyl 4-iodo-2-methylcarbanilate
• tert-butyl (4-iodo-2-methylphenyl)carbamate
• Carbamic acid, (4-iodo-2-methylphenyl)-, 1,1-dimethylethyl ester
• MWSFDHVVTSPHOF-UHFFFAOYSA-N
• 7239AJ
• TRA0044909
• SY024530
• Carbamic acid,N-(4-iodo-2-methylphen
• EN300-3599216
• 666746-27-6
• DTXSID60630286
• SB83328
• SCHEMBL557858
• Carbamic acid,N-(4-iodo-2-methylphenyl)-,1,1-dimethylethyl ester
• CS-0153188
• MFCD08703145
• AS-31344
• AKOS010054647
• DB-321000

• MDL： MFCD08703145
• Inchi： 1S/C12H16INO2/c1-8-7-9(13)5-6-10(8)14-11(15)16-12(2,3)4/h5-7H,1-4H3,(H,14,15)
• InChI Key： MWSFDHVVTSPHOF-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C)C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 333.02300
• Monoisotopic Mass: 333.02258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3

Experimental Properties

• Density: 1.536
• Boiling Point: 310.6 °C at 760 mmHg
• Flash Point: 141.7 °C
• PSA: 38.33000
• LogP: 4.01960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds